CesiumNitrateGr99.5per cent

• CAS No.: 1189-18-6
• Molecular Formula: C5H10O

Description

Cesium nitrate (CsNO₃) is an inorganic compound composed of cesium (Cs⁺) and nitrate (NO₃⁻) ions. The "Gr99.5%" designation indicates a high-purity grade with ≥99.5% assay, minimizing impurities such as chlorides, sulfates, and heavy metals, which is critical for advanced applications. This grade is synthesized through rigorous purification processes, including recrystallization and ion-exchange methods, to meet stringent industrial and research standards.

Chemical Reactions Analysis

Thermal Decomposition Reactions

Cesium nitrate undergoes thermal decomposition under controlled heating conditions. The primary reaction pathway involves the formation of cesium nitrite (CsNO₂) and oxygen gas:

$2\,\text{CsNO}_3\rightarrow 2\,\text{CsNO}_2+\text{O}_2\,\uparrow$

Key Parameters

• Temperature Range : Decomposition initiates at ~334°C and completes by 450°C .

• Enthalpy Change : The polymorphic transition of CsNO₃ (hexagonal → cubic) occurs at 427°C with an enthalpy of ~3.8 kJ/mol .

• Byproducts : Trace NOₓ gases may form above 600°C due to secondary decomposition of nitrites .

Comparative Thermal Stability

Nitrate Compound	Decomposition Onset (°C)	Primary Products
CsNO₃	334	CsNO₂, O₂
KNO₃	545	KNO₂, O₂
NaNO₃	550	NaNO₂, O₂
Data compiled from .

Reactions with Acids

Cesium nitrate reacts with concentrated acids to form cesium salts and nitric acid derivatives:

With Concentrated HNO₃

Forms cesium acid nitrates:
$\text{CsNO}_3+\text{HNO}_3\rightarrow \text{CsNO}_3\cdot \text{HNO}_3$
$\text{CsNO}_3+2\,\text{HNO}_3\rightarrow \text{CsNO}_3\cdot 2\,\text{HNO}_3$

• Melting Points : 100°C (mono-acid) and 36–38°C (di-acid) .

With Sulfuric Acid

Produces cesium sulfate and nitric acid:
$2\,\text{CsNO}_3+\text{H}_2\text{SO}_4\rightarrow \text{Cs}_2\text{SO}_4+2\,\text{HNO}_3$

• Application : Used in purification processes to isolate cesium salts .

Redox Reactions

As a strong oxidizer, CsNO₃ participates in redox reactions with reducing agents:

With Organic Compounds

Reacts violently with alcohols or hydrocarbons:
$\text{CsNO}_3+\text{C}_2\text{H}_5\text{OH}\rightarrow \text{CO}_2+\text{H}_2\text{O}+\text{CsNO}_2$

• Hazard : Explosive combustion risk when mixed with organic materials .

With Metals

Reduces cesium ions in the presence of reactive metals (e.g., Mg):
$2\,\text{CsNO}_3+\text{Mg}\rightarrow \text{Mg NO}_3\text{ }_2+2\,\text{Cs}$

• Byproduct : Cesium metal forms as a silvery residue .

Precipitation Reactions

Cesium nitrate reacts with soluble salts to form insoluble cesium compounds:

With Tartaric Acid

Forms cesium bitartrate for purification:
$2\,\text{CsNO}_3+\text{H}_2\text{C}_4\text{H}_4\text{O}_6\rightarrow \text{Cs}_2\text{C}_4\text{H}_4\text{O}_6\,\downarrow +2\,\text{HNO}_3$

• Conditions : Stirred at 25°C for 0.2–12 hours .

• Yield : ~75–88% cesium carbonate after calcination at 350–450°C .

With Chlorides

Precipitates cesium chloride in aqueous solutions:
$\text{CsNO}_3+\text{KCl}\rightarrow \text{CsCl}\,\downarrow +\text{KNO}_3$

• Solubility : CsCl solubility = 191 g/100 mL H₂O (25°C) .

Complexation in Molten Salts

CsNO₃ forms eutectic mixtures with alkali nitrates, enhancing thermal stability:

Ternary Eutectic System (CsNO₃-LiNO₃-NaNO₃)

• Eutectic Points : 408°C and 405°C .

• Applications : Phase-change materials for thermal energy storage .

Comparison with Similar Compounds

Key Properties :

• Molecular Weight : 194.91 g/mol
• Melting Point : 414°C
• Solubility : Highly soluble in water (≈9.16 g/100 mL at 20°C) and polar solvents.
• Hygroscopicity : Moderate, requiring dry storage to prevent moisture absorption.

Comparison with Similar Nitrate Compounds

The following analysis compares cesium nitrate (Gr99.5%) with alkali and alkaline earth metal nitrates, focusing on purity, physicochemical properties, applications, and safety.

Purity and Impurity Profiles

Compound	Purity (%)	Key Impurities (Typical Limits)
Cesium Nitrate (CsNO₃)	99.5	Chlorides (<0.001%), Sulfates (<0.01%)
Sodium Nitrate (NaNO₃)	99.0	Chlorides (<0.005%), Heavy metals (<0.001%)
Potassium Nitrate (KNO₃)	98.5	Sulfates (<0.02%), Iron (<0.002%)
Strontium Nitrate (Sr(NO₃)₂)	99.5	Heavy metals (<0.003%), Calcium (<0.005%)
Barium Nitrate (Ba(NO₃)₂)	99.5	Chlorides (<0.001%), Sulfates (<0.005%)

Key Insight : Cesium nitrate Gr99.5% matches strontium and barium nitrates in purity but exceeds sodium and potassium nitrates. Its low impurity profile is critical for applications like nuclear research, where trace metals can interfere with reactivity.

Physicochemical Properties

Property	CsNO₃ (Gr99.5%)	NaNO₃	KNO₃	Sr(NO₃)₂	Ba(NO₃)₂
Molecular Weight (g/mol)	194.91	84.99	101.10	211.63	261.34
Melting Point (°C)	414	306.8	334	570	592
Water Solubility (g/100 mL, 20°C)	9.16	91.2	31.6	71.4	9.0
Thermal Stability	Decomposes at >600°C	Stable up to 380°C	Stable up to 400°C	Stable up to 570°C	Stable up to 592°C

Key Insights :

• Solubility: Cesium nitrate’s moderate solubility contrasts with highly soluble NaNO₃ and sparingly soluble Ba(NO₃)₂.
• Thermal Stability : Alkaline earth nitrates (Sr, Ba) exhibit higher decomposition temperatures, making them suitable for high-temperature pyrotechnics.

Research Findings and Industrial Relevance

• Electrochemical Applications: CsNO₃ (99%) was used to reduce U(VI) to U(IV) in nuclear waste treatment, demonstrating its role in sustainable energy research. Higher purity (Gr99.5%) minimizes side reactions from impurities.
• Pyrotechnic Performance: CsNO₃’s violet emission is less intense than Sr(NO₃)₂ (red) or Ba(NO₃)₂ (green), limiting its use to niche signaling applications.
• Cost Analysis: CsNO₃ Gr99.5% is ≈20× more expensive than NaNO₃ due to rare cesium sources and purification costs.

Q & A

Q. What ethical considerations apply when publishing cesium nitrate toxicity data?

• Methodology : Disclose acute toxicity (LD₅₀) and ecotoxicity (EC₅₀) findings with 95% confidence intervals. Use OECD Test Guidelines for in vitro assays and provide raw data in supplementary materials for peer validation .